Cas no 929413-16-1 ()

929413-16-1 structure
structure
Product Name:
CAS No:929413-16-1
MF:C6H5Cl2NO2S
MW:226.080398321152
CID:6773367
PubChem ID:16394938
Update Time:2024-03-04

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C6H5Cl2NO2S/c7-1-2-9-5(8)4(3-10)12-6(9)11/h3H,1-2H2
    • InChI Key: RSYVJGLBXLEGQC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)SC(N1CCCl)=O

Computed Properties

  • Exact Mass: 224.9418050g/mol
  • Monoisotopic Mass: 224.9418050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 62.7Ų

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